molecular formula C27H27N3OS B2470651 N-allyl-1-(4-methoxyphenyl)-4-phenyl-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carbothioamide CAS No. 488859-48-9

N-allyl-1-(4-methoxyphenyl)-4-phenyl-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carbothioamide

Cat. No. B2470651
CAS RN: 488859-48-9
M. Wt: 441.59
InChI Key: QASJOPPQXSWSRZ-UHFFFAOYSA-N
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Description

N-allyl-1-(4-methoxyphenyl)-4-phenyl-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carbothioamide is a useful research compound. Its molecular formula is C27H27N3OS and its molecular weight is 441.59. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

N-allyl-1-(4-methoxyphenyl)-4-phenyl-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carbothioamide and its derivatives have demonstrated significant antiviral activity. Studies found these compounds to be effective against Flu A H1N1 California/07/2009 virus, showing pronounced antiviral activity compared to reference medicinal agents like Ribavirin and Amizon (Demchenko et al., 2019).

Antioxidant Properties

Derivatives of this compound have been designed and synthesized, showing high antioxidant activity in in vitro conditions. These derivatives were compared against reference drugs like ionol, ascorbic acid, and α-tocopherol, indicating their potential for further pharmacological screening (Demchenko et al., 2021).

Anticancer Activity

Certain derivatives of this compound have been studied for their anticancer properties, particularly against prostate cancer cells. For instance, 1-(41-isopropylphenyl)-4-(42-chlorophenyl)-5,6,7,8-tetrahydro-2,4a-diazacyclopenta[cd]azulene-2-carboxylic acid arylamides have shown promising results in inhibiting the growth of PC-3 prostate cancer cells, suggesting their potential as new antitumor medicines for prostate cancer treatment (Demchenko et al., 2019).

properties

IUPAC Name

6-(4-methoxyphenyl)-2-phenyl-N-prop-2-enyl-1,4-diazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene-5-carbothioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H27N3OS/c1-3-16-28-26(32)25-24(20-12-14-21(31-2)15-13-20)22-11-7-8-17-29-23(18-30(25)27(22)29)19-9-5-4-6-10-19/h3-6,9-10,12-15,18H,1,7-8,11,16-17H2,2H3,(H,28,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QASJOPPQXSWSRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=C(N3C=C(N4C3=C2CCCC4)C5=CC=CC=C5)C(=S)NCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H27N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.